N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide

• Molecular Formula: C21H22N4O2
• Molecular Weight: 362.4 g/mol
• IUPAC Name: N-[[6-(3-methyl-5-propan-2-ylphenoxy)-2-phenylpyrimidin-4-yl]amino]formamide
• InChI: InChI=1S/C21H22N4O2/c1-14(2)17-9-15(3)10-18(11-17)27-20-12-19(25-22-13-26)23-21(24-20)16-7-5-4-6-8-16/h4-14H,1-3H3,(H,22,26)(H,23,24,25)
• InChI Key: UMPDWVASMNHQLL-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)OC2=NC(=NC(=C2)NNC=O)C3=CC=CC=C3)C(C)C

Description

N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide, also known as PIFH, is a synthetic compound that has been studied for its potential therapeutic effects. This compound has been shown to have promising results in scientific research, particularly in the fields of cancer and inflammation.

Mechanism of Action

The mechanism of action of N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide is not fully understood, but several studies have suggested that it may act through multiple pathways. One study found that N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide inhibited the activity of the NF-κB pathway, a key regulator of inflammation and immune response. Another study found that N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide inhibited the activity of the Wnt/β-catenin pathway, which has been implicated in cancer development and progression.
Biochemical and Physiological Effects
N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide has been shown to have several biochemical and physiological effects in scientific research studies. One study found that N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide reduced the levels of reactive oxygen species (ROS) in a mouse model of acute lung injury, suggesting that it may have antioxidant effects. Another study found that N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide reduced the levels of lactate dehydrogenase (LDH) in a mouse model of breast cancer, indicating that it may have anti-tumor effects.

Advantages and Limitations for Lab Experiments

N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide has several advantages for lab experiments, including its relatively low cost and ease of synthesis. However, there are also limitations to using N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide in lab experiments, such as its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide, including:
1. Further studies on the mechanism of action of N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide, particularly in cancer and inflammation.
2. Studies on the potential therapeutic effects of N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide in other diseases, such as neurodegenerative disorders and autoimmune diseases.
3. Development of new synthesis methods for N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide that improve its solubility and reduce its toxicity.
4. Studies on the pharmacokinetics and pharmacodynamics of N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide in animal models and humans.
5. Development of N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide analogs with improved efficacy and reduced toxicity.
Conclusion
N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide is a synthetic compound that has shown promising results in scientific research studies, particularly in the fields of cancer and inflammation. While there are still many unanswered questions about the mechanism of action and potential therapeutic effects of N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide, its potential as a therapeutic agent warrants further investigation.

Synthesis Methods

The synthesis of N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide involves several steps, including the reaction of 6-bromo-3-isopropyl-5-methylphenol with potassium tert-butoxide, followed by the reaction of the resulting product with 2-chloro-4,6-diphenylpyrimidine. The final step involves the reaction of the resulting product with formic acid hydrazide. The synthesis of N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide has been well-documented in scientific literature, and several variations of the synthesis method have been reported.

Scientific Research Applications

N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide has been studied for its potential therapeutic effects in several scientific research studies. One study found that N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide had anti-inflammatory effects in a mouse model of acute lung injury, reducing the levels of pro-inflammatory cytokines and improving lung function. Another study found that N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide had anti-tumor effects in a mouse model of breast cancer, inhibiting tumor growth and reducing the number of cancer stem cells.